Cas no 1179918-36-5 (5-Methyl-1H-pyrazole-4-sulfonyl Chloride)

• Product Name: 5-Methyl-1H-pyrazole-4-sulfonyl Chloride
• CAS No: 1179918-36-5
• MF: C₄H₅ClN₂O₂S
• MW: 180.612698316574
• MDL: MFCD17167103
• CID: 2134904
• PubChem ID: 50987638
• Update Time: 2025-06-23

5-Methyl-1H-pyrazole-4-sulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1H-Pyrazole-4-sulfonyl chloride
• 5-methyl-1H-pyrazole-4-sulfonyl chloride
• 1179918-36-5
• MFCD17167103
• F88335
• AKOS008140075
• 5-Methyl-1H-pyrazole-4-sulfonyl chloride, AldrichCPR
• AKOS016016453
• BS-13290
• SCHEMBL2921045
• EN300-50519
• DA-23400
• F8880-8725
• 5-methyl-1H-pyrazole-4-sulfonylchloride
• 846-049-9
• 5-Methyl-1H-pyrazole-4-sulfonyl Chloride

• MDL： MFCD17167103
• Inchi： 1S/C4H5ClN2O2S/c1-3-4(2-6-7-3)10(5,8)9/h2H,1H3,(H,6,7)
• InChI Key： HAIPHBVEKLIHCB-UHFFFAOYSA-N
• SMILES： ClS(C1C=NNC=1C)(=O)=O

Computed Properties

• Exact Mass: 179.9760263g/mol
• Monoisotopic Mass: 179.9760263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 71.2Ų

Additional information on 5-Methyl-1H-pyrazole-4-sulfonyl Chloride

5-Methyl-1H-pyrazole-4-sulfonyl Chloride (CAS No. 1179918-36-5)

5-Methyl-1H-pyrazole-4-sulfonyl Chloride is a versatile and highly reactive compound with the CAS number 1179918-36-5. This compound has garnered significant attention in the fields of organic synthesis, pharmaceutical chemistry, and materials science due to its unique chemical properties and wide-ranging applications. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel drugs targeting various therapeutic areas.

The molecular structure of 5-Methyl-1H-pyrazole-4-sulfonyl Chloride consists of a pyrazole ring substituted with a methyl group at position 5 and a sulfonyl chloride group at position 4. This arrangement imparts the compound with both nucleophilic and electrophilic reactivity, making it an ideal building block for constructing complex molecules. The sulfonyl chloride group, in particular, is highly reactive and can undergo nucleophilic substitution reactions with a variety of nucleophiles, including amines, alcohols, and thiols.

Recent advancements in synthetic methodologies have further enhanced the utility of 5-Methyl-1H-pyrazole-4-sulfonyl Chloride. For instance, researchers have demonstrated its effectiveness as a coupling agent in the formation of sulfonamides, which are critical components in many pharmaceutical compounds. The reaction conditions for these transformations have been optimized to improve yield and selectivity, making this compound even more valuable in industrial applications.

In addition to its role as an intermediate, 5-Methyl-1H-pyrazole-4-sulfonyl Chloride has been explored for its potential in materials science. Its ability to form stable covalent bonds with various substrates has led to its use in the development of advanced materials such as polymers and coatings. Recent studies have shown that incorporating this compound into polymer matrices can significantly enhance their mechanical and thermal properties.

The synthesis of 5-Methyl-1H-pyrazole-4-sulfonyl Chloride involves a multi-step process that typically begins with the preparation of the corresponding pyrazole derivative. The introduction of the sulfonyl chloride group is achieved through a series of oxidation and substitution reactions. Researchers have recently developed more efficient and environmentally friendly methods for this synthesis, reducing the overall cost and improving sustainability.

From a safety standpoint, 5-Methyl-1H-pyrazole-4-sulfonyl Chloride must be handled with care due to its reactive nature. Proper protective equipment should be worn during handling, and storage should be in accordance with standard laboratory practices to ensure stability and prevent contamination.

In conclusion, 5-Methyl-1H-pyrazole-4-sulfonyl Chloride (CAS No. 1179918-36-5) is a multifaceted compound with immense potential across various scientific disciplines. Its reactivity, versatility, and compatibility with modern synthetic techniques make it an indispensable tool in contemporary chemical research. As ongoing studies continue to uncover new applications and optimizations for this compound, its significance in both academic and industrial settings is expected to grow further.